Cas no 50907-22-7 (5-(2,4-Dichlorophenyl)-1H-tetrazole)

• Product Name: 5-(2,4-Dichlorophenyl)-1H-tetrazole
• CAS No: 50907-22-7
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• MDL: MFCD01075709
• CID: 89604
• PubChem ID: 3610228
• Update Time: 2025-04-18

5-(2,4-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-1H-tetrazole
• 5-(2,4-Dichlorophenyl)-1H-tetrazole, AldrichCPR
• DTXSID20394155
• MFCD01075709
• AKOS024318939
• FT-0619565
• EN300-110926
• 5-(2,4-dichlorophenyl)-2H-tetrazole
• CS-0222357
• HMS552A20
• SCHEMBL13113123
• SCHEMBL705941
• 5-(2,4-dichlorophenyl)-1H-1,2,3,4-tetrazole
• Maybridge1_003716
• 50907-22-7
• Z1269135112
• 5-(2,4-DICHLOROPHENYL)-2H-1,2,3,4-TETRAZOLE
• G28935

• MDL： MFCD01075709
• Inchi： 1S/C7H4Cl2N4/c8-4-1-2-5(6(9)3-4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： DPHDYJRNGBXYQG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1N=NNN=1)Cl

Computed Properties

• Exact Mass: 213.98100
• Monoisotopic Mass: 213.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Color/Form: powder
• Density: 1.574
• Melting Point: 162-164°C
• Boiling Point: 389.1°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.641
• PSA: 54.46000
• LogP: 2.17350
• Solubility: Insoluble

5-(2,4-Dichlorophenyl)-1H-tetrazole Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives